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Compound of Interest

Compound Name: Decanol - d2

Cat. No.: B591074 Get Quote

Introduction

Decanol-d2 (Deuterated decyl alcohol) is a stable isotope-labeled form of 1-decanol, a straight-

chain fatty alcohol.[1][2] The replacement of two hydrogen atoms with deuterium provides a

mass shift that makes it an invaluable tool in various analytical and research applications.

Primarily, it serves as an excellent internal standard for the precise quantification of 1-decanol

and other related long-chain alcohols in complex matrices using isotope dilution mass

spectrometry (IDMS).[3] Its use corrects for sample loss during extraction and variations in

ionization efficiency, leading to highly accurate and reliable results.[3] Furthermore, deuterated

compounds are utilized in NMR spectroscopy to investigate reaction mechanisms and

molecular structures.[3][4] The strategic replacement of hydrogen with deuterium can also alter

the metabolic pathways of molecules, making it a useful technique in pharmacokinetic and drug

metabolism studies to enhance metabolic stability.[5][6][7]

This document provides detailed protocols for the preparation of Decanol-d2 stock solutions for

use in research, drug development, and analytical science.

Safety, Handling, and Storage
1. Safety and Handling:

Decanol-d2 should be handled in accordance with good laboratory practices. It is a

combustible liquid and should be kept away from heat, sparks, and open flames.[8][9] Use in a

well-ventilated area or under a laboratory fume hood to avoid inhalation of vapor or mist.[8]
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Avoid contact with skin and eyes by wearing appropriate personal protective equipment (PPE),

including safety glasses with side-shields, gloves, and impervious clothing.[8][9]

2. Storage:

Store Decanol-d2 and its stock solutions at room temperature in a dry, cool, and well-ventilated

place.[8][9] Keep containers tightly closed to prevent contamination and evaporation.[9] The

product is chemically stable under standard ambient conditions.

Data Presentation: Solubility and Physical
Properties
Accurate preparation of stock solutions requires knowledge of the solute's physical properties

and solubility in various solvents. The properties of Decanol-d2 are nearly identical to those of

unlabeled 1-decanol.
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Property Value Reference

Molecular Formula C₁₀H₂₀D₂O N/A (Derived)

Molecular Weight Approx. 160.30 g/mol
N/A (Calculated, ~158.28 + 2)

[10]

Appearance Clear, colorless liquid [10]

Boiling Point ~232.9 °C N/A (Similar to 1-Decanol)

Flash Point 82 °C (180 °F) [8][10]

Storage Temperature Room Temperature [8]

Solubility in Water 0.37 g/100ml (Very Poor) [10]

Solubility in Organic Solvents

Alcohol (Ethanol, Methanol) Soluble [10]

Ether Soluble [10]

Acetone Miscible Assumed based on properties

Acetonitrile Miscible Assumed based on properties

Dimethyl Sulfoxide (DMSO) Soluble (e.g., 10 mM) [11]

Chloroform, Dichloromethane Soluble Assumed based on properties

Hexanes Soluble Assumed based on properties

Experimental Protocols
Protocol 1: Preparation of a 1 mg/mL (1000 µg/mL)
Primary Stock Solution in Methanol
This protocol describes the preparation of a high-concentration primary stock solution that can

be used for creating subsequent working standards.

Materials:

Decanol-d2
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HPLC-grade or ACS-grade Methanol

Analytical balance (readable to at least 0.1 mg)

10 mL Class A volumetric flask with stopper

Glass Pasteur pipette or syringe

Weighing paper or boat

Spatula

Beaker

Amber glass vial with a PTFE-lined cap for storage

Procedure:

Calculation: No calculation is needed for the mass, as it is the basis of the concentration (1

mg/mL in a final volume of 10 mL requires 10 mg).

Weighing:

Place a clean, dry weighing boat on the analytical balance and tare the balance.

Carefully weigh approximately 10.0 mg of Decanol-d2 directly into the weighing boat.

Record the exact weight (e.g., 10.2 mg).

Dissolution:

Carefully transfer the weighed Decanol-d2 into the 10 mL volumetric flask.

Rinse the weighing boat with small aliquots of methanol (1-2 mL) and transfer the rinsate

into the volumetric flask to ensure a complete, quantitative transfer.

Add methanol to the flask until it is approximately half-full.

Swirl the flask gently to dissolve the Decanol-d2 completely.
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Dilution to Volume:

Once the solute is fully dissolved, continue to add methanol carefully until the bottom of

the meniscus reaches the calibration mark on the neck of the flask. Use a Pasteur pipette

for the final additions to avoid overshooting the mark.

Homogenization:

Stopper the flask and invert it 15-20 times to ensure the solution is homogeneous.

Concentration Calculation:

Calculate the precise concentration of the stock solution based on the actual mass

weighed.

Concentration (mg/mL) = (Actual Mass of Decanol-d2 in mg) / (Final Volume in mL)

Example: 10.2 mg / 10.0 mL = 1.02 mg/mL.

Storage:

Transfer the solution to a clearly labeled amber glass vial.

The label should include: Compound Name (Decanol-d2), Concentration, Solvent

(Methanol), Preparation Date, and Preparer's Initials.

Store at room temperature in a well-ventilated area, away from ignition sources.

Protocol 2: Preparation of a 10 µg/mL Working Solution
This protocol describes the serial dilution of the primary stock solution to create a lower-

concentration working solution, for example, for use as an internal standard in a calibration

curve.

Materials:

1.02 mg/mL (or other known concentration) Decanol-d2 primary stock solution

HPLC-grade or ACS-grade Methanol
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10 mL Class A volumetric flask

Calibrated micropipettes (e.g., 100 µL or 1000 µL) and tips

Amber glass vial with a PTFE-lined cap

Procedure:

Calculation (using C₁V₁ = C₂V₂):

C₁ = Concentration of primary stock solution (e.g., 1020 µg/mL)

V₁ = Volume of primary stock to transfer (?)

C₂ = Desired concentration of working solution (10 µg/mL)

V₂ = Final volume of working solution (e.g., 10 mL)

V₁ = (C₂ * V₂) / C₁ = (10 µg/mL * 10 mL) / 1020 µg/mL = 0.098 mL or 98 µL

Dilution:

Using a calibrated micropipette, accurately transfer 98 µL of the primary stock solution into

a 10 mL volumetric flask.

Dilute to the calibration mark with methanol.

Homogenization and Storage:

Stopper the flask, invert 15-20 times to mix thoroughly.

Transfer to a labeled amber vial and store under the same conditions as the primary stock.

Mandatory Visualizations
Experimental Workflow Diagram
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Stock Solution Preparation Workflow

Determine Required
Concentration (C) and Volume (V)

Calculate Mass of Decanol-d2
(Mass = C * V * MW)

Accurately Weigh Decanol-d2

Quantitatively Transfer to
Volumetric Flask

Add ~50% of Solvent
and Dissolve Completely

Add Solvent to Final Volume
(to the mark)

Stopper and Mix Thoroughly
(Invert 15-20x)

Transfer to Labeled Vial
for Storage

Click to download full resolution via product page

Caption: Workflow for preparing Decanol-d2 stock solutions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b591074?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hypothetical Application Diagram

Example Metabolic Pathway Tracing

Decanol-d2
(Internal Standard)
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(ALDH)
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Decanoic Acid-d1
(Metabolite)
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Caption: Use of Decanol-d2 as a tracer in a metabolic pathway.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b591074?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b591074?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/1-decanol-d2-2.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C112301&Mask=200
https://www.benchchem.com/product/b2769304
https://webspectra.chem.ucla.edu/NotesOnSolvents.html
https://www.mdpi.com/2306-5354/12/9/916
https://www.researchgate.net/publication/321313267_Deuteration_as_a_Tool_for_Optimization_of_Metabolic_Stability_and_Toxicity_of_Drugs
https://pmc.ncbi.nlm.nih.gov/articles/PMC7433030/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7433030/
https://www.cdnisotopes.com/media/catalog/product/d/-/d-3994_3.pdf
https://www.fishersci.com/store/msds?partNumber=AAL05688&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/1-Decanol
https://shop.lucerna-chem.ch/8250110/1-decanol-d2-2
https://shop.lucerna-chem.ch/8250110/1-decanol-d2-2
https://www.benchchem.com/product/b591074#preparation-of-decanol-d2-stock-solutions-for-experiments
https://www.benchchem.com/product/b591074#preparation-of-decanol-d2-stock-solutions-for-experiments
https://www.benchchem.com/product/b591074#preparation-of-decanol-d2-stock-solutions-for-experiments
https://www.benchchem.com/product/b591074#preparation-of-decanol-d2-stock-solutions-for-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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